4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide

• IUPAC Name: 4-benzyl-N-(3-chloro-4-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H20ClFN2O/c20-17-13-16(6-7-18(17)21)22-19(24)23-10-8-15(9-11-23)12-14-4-2-1-3-5-14/h1-7,13,15H,8-12H2,(H,22,24)
• InChI Key: AHWGZZVVUVSCFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H20ClFN2O
• Molecular Weight: 346.8 g/mol

Description

4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide, also known as BCFP, is a chemical compound that has been widely studied for its potential applications in various fields of science. BCFP is a piperidine-based compound that has a benzyl group and a chloro-fluoro-substituted phenyl group attached to it.

Mechanism of Action

The exact mechanism of action of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain ion channels in the body, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects
4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce tumor growth in animal models of cancer. 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide is its potential as a therapeutic agent for the treatment of various diseases. It has been shown to have a number of beneficial effects in animal models of disease, and further research is needed to determine its potential as a treatment for human diseases. However, one of the limitations of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide is its potential toxicity, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are many potential future directions for research on 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide. One area of research is the development of new synthetic methods for 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide, which could increase its yield and purity. Another area of research is the development of new therapeutic applications for 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide, such as its potential as a treatment for neurodegenerative diseases. Finally, further research is needed to determine the safety and efficacy of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide in humans, which could lead to its development as a new therapeutic agent.

Synthesis Methods

The synthesis of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide involves the reaction of 3-chloro-4-fluoroaniline with benzyl isocyanide in the presence of a palladium catalyst. The resulting product is then treated with piperidine-1-carboxylic acid to obtain 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide. The synthesis of 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been optimized to produce high yields and purity.

Scientific Research Applications

4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been extensively studied for its potential applications in various fields of science. One of the major areas of research is its potential as a therapeutic agent for the treatment of various diseases. 4-benzyl-N-(3-chloro-4-fluorophenyl)-1-piperidinecarboxamide has been shown to have antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.